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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)ethanol

Cat. No.: B157507

An In-Depth Technical Guide to 2-(4-
Chlorophenoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Chlorophenoxy)ethanol is an organic compound with notable biological activities that
have garnered interest in various scientific fields, including medicinal chemistry and
agrochemical research. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, synthesis, and analytical methodologies.
Furthermore, it explores its known biological effects and potential mechanisms of action.

Chemical Structure and Identification

2-(4-Chlorophenoxy)ethanol, also known as p-chlorophenyl glycol ether, consists of a 4-
chlorophenoxy group linked to an ethanol moiety via an ether bond.[1] Its structure is confirmed
through spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[1]

Molecular ldentifiers:

o |IUPAC Name: 2-(4-chlorophenoxy)ethanol[1][2]
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CAS Number: 1892-43-9[3][4][5]

Molecular Formula: CsHoClO2[1][4][5]

InChl Key: GEGSSUSEWOHAFE-UHFFFAOYSA-N[2][3]

SMILES: C1=CC(=CC=C10CCO)CI[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Chlorophenoxy)ethanol is
presented in the table below.

Property Value Source(s)
Molecular Weight 172.61 g/mol [1][4]
Melting Point 30°C [11[4115]
Boiling Point 135-136 °C at 6 mmHg [11[4115]
Density 1.26 g/cm3 [1]
Refractive Index 1.5510 [11[4115]
Water Solubility 3.1g/Lat25°C [1]

pKa (predicted) 14.18 £ 0.10 [1]

LogP (predicted) 1.71110 [5]

Synthesis of 2-(4-Chlorophenoxy)ethanol

The primary method for synthesizing 2-(4-Chlorophenoxy)ethanol is the Williamson ether
synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines a general procedure for the synthesis of 2-(4-Chlorophenoxy)ethanol.

Materials:
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e 4-Chlorophenol

e 2-Chloroethanol

o Potassium Carbonate (K2CO3) or other suitable base (e.g., Sodium Hydroxide)
e Acetone or other suitable solvent
e Dichloromethane (for extraction)
o Water

e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate
Equipment:

e Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 4-chlorophenol and a base (e.g.,
potassium carbonate) in a suitable solvent like acetone.[6]

» Addition of Alkylating Agent: To the stirred mixture, add 2-chloroethanol dropwise.[7]

o Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).[6]
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Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove inorganic salts.

Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in
dichloromethane and wash sequentially with water and brine.[6]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.[6]

Purification: The crude 2-(4-Chlorophenoxy)ethanol can be further purified by
recrystallization or column chromatography.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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